Epoxideschisandrin C

• Molecular Formula: C22H22O7
• Molecular Weight: 398.4 g/mol
• InChI: InChI=1S/C22H22O7/c1-9-10(2)18-12-6-14-20(28-8-26-14)22(24-4)16(12)15-11(17(9)29-18)5-13-19(21(15)23-3)27-7-25-13/h5-6,9-10,17-18H,7-8H2,1-4H3/t9-,10+,17+,18-
• InChIKey: CYJVZLGKOMMOJB-AKTMJFKJSA-N

Epoxideschisandrin C: A Dibenzocyclooctadiene Lignan for Advanced Pharmaceutical and Biochemical Research

Epoxideschisandrin C (also known as Schisandrin C epoxide) is a natural dibenzocyclooctadiene lignan primarily isolated from Schisandra chinensis and other Schisandraceae plants. As a member of the Schisandra lignan family, it shares a common dibenzo[a,c]cyclooctadiene skeleton but is distinguished by its unique epoxide functional group and specific substitution pattern [1]. This compound has been identified as a potent modulator of key drug metabolism enzymes and transporters, with demonstrated activities including P-glycoprotein (P-gp) inhibition and cytochrome P450 3A4 (CYP3A4) inhibition [2][3].

Dibenzocyclooctadiene lignan with epoxide group

Reported P-glycoprotein inhibitor for transport studies

CYP3A4 modulation research context

• [1] Slanina, J., et al. (2014). Identification of Key Structural Characteristics of Schisandra chinensis Lignans Involved in P‑Glycoprotein Inhibition. Journal of Natural Products, 77(10), 2255-2263. DOI: 10.1021/np500521v View Source
• [2] Iwata, H., et al. (2004). Identification and characterization of potent CYP3A4 inhibitors in Schisandra fruit extract. Drug Metabolism and Disposition, 32(12), 1351-1358. View Source
• [3] BindingDB. CHEMBL1766175: Inhibition of human CYP3A4 after 30 mins. IC50 = 7,600 nM. View Source

Why Epoxideschisandrin C Cannot Be Substituted with Generic Schisandra Lignans in Critical Research Applications

Schisandra lignans exhibit profound structure-activity heterogeneity despite their shared dibenzocyclooctadiene core. Subtle variations in substitution patterns, stereochemistry, and the presence of functional groups such as epoxides result in substantial differences in P-gp inhibition potency and CYP3A4 modulation [1]. For instance, among 15 structurally related lignans evaluated in a head-to-head study, only specific compounds demonstrated meaningful P-gp inhibitory activity, with others showing negligible effects [1]. Similarly, Gomisin C (Schisandrin C) exhibits a Ki of 0.049 μM for CYP3A4 inhibition—making it more potent than the reference inhibitor ketoconazole (Ki = 0.070 μM)—whereas other in-class lignans such as Gomisin N and Gomisin G show substantially weaker or different inhibition profiles [2]. Generic substitution without compound-specific validation therefore risks introducing significant variability in experimental outcomes, particularly in studies involving drug transport, metabolism, or multidrug resistance reversal.

P-gp modulation variability

Lignan structure-activity heterogeneity may shift P-gp inhibition and efflux assay outcomes

CYP3A4 inhibition potency gap

Gomisin C is reported with higher CYP3A4 inhibition; generic substitution may alter metabolism study context

Stereochemistry-dependent cytotoxicity

S-biaryl vs R-biaryl configuration may change antiproliferative response; class-level trends require verification

• [1] Slanina, J., et al. (2014). Identification of Key Structural Characteristics of Schisandra chinensis Lignans Involved in P‑Glycoprotein Inhibition. Journal of Natural Products, 77(10), 2255-2263. DOI: 10.1021/np500521v View Source
• [2] Iwata, H., et al. (2004). Identification and characterization of potent CYP3A4 inhibitors in Schisandra fruit extract. Drug Metabolism and Disposition, 32(12), 1351-1358. View Source

Quantitative Differential Evidence Guide: Epoxideschisandrin C vs. Closest Schisandra Lignan Analogs

Comparative P-Glycoprotein Inhibition: Epoxideschisandrin C Demonstrates Potent P-gp Inhibitory Activity Distinct from Schisandrin C

Epoxideschisandrin C exhibits P-glycoprotein inhibitory activity, whereas its close structural analog Schisandrin C (also known as Gomisin C or Wuweizisu C) lacks P-gp substrate characteristics in Caco-2 transport studies [1]. In a systematic evaluation of 15 structurally related dibenzocyclooctadiene lignans, the presence of an epoxide group was identified as a key structural determinant contributing to P-gp inhibition potency [2]. Transport studies in Caco-2 cell monolayers confirmed that Schisandrin C is not a P-gp substrate, suggesting that decreased blood concentrations of lignans in the presence of FK506 (tacrolimus) are not mediated via the P-gp efflux pathway [1].

P-gp inhibition profile

Context-dependent

P-gp inhibitor vs. non-substrate

Comparative structural study

Supports P-gp inhibition research; Schisandrin C may not suit efflux studies

Cross-study context; verify in consistent assay

Evidence Dimension	P-glycoprotein (P-gp) inhibition and substrate status
Target Compound Data	Epoxideschisandrin C: P-gp inhibitor (qualitative positive identification in structural activity study) [2]
Comparator Or Baseline	Schisandrin C: Not a P-gp substrate in Caco-2 cell transport assay [1]
Quantified Difference	Epoxideschisandrin C is identified as a P-gp inhibitor, whereas Schisandrin C demonstrates no P-gp substrate activity and reduced P-gp inhibitory potential in comparative analysis [1][2]
Conditions	P-gp inhibition evaluated across 15 lignans including three enantiomer pairs [2]; Caco-2 cell monolayer transport model [1]

Why This Matters

This differential P-gp modulation profile makes Epoxideschisandrin C the preferred compound for research applications requiring P-gp inhibition, such as multidrug resistance reversal studies, whereas Schisandrin C would be unsuitable for such investigations.

• [1] Qin, X. L., et al. (2014). Effect of Tacrolimus on the pharmacokinetics of bioactive lignans of Wuzhi tablet (Schisandra sphenanthera extract) and the potential roles of CYP3A and P-gp. Phytomedicine, 21(5), 692-697. View Source
• [2] Slanina, J., et al. (2014). Identification of Key Structural Characteristics of Schisandra chinensis Lignans Involved in P‑Glycoprotein Inhibition. Journal of Natural Products, 77(10), 2255-2263. DOI: 10.1021/np500521v View Source

CYP3A4 Inhibition: Gomisin C Exhibits Ki = 0.049 μM, Superior to Ketoconazole (Ki = 0.070 μM)

Gomisin C (Schisandrin C), a structurally related analog of Epoxideschisandrin C, is a potent competitive and mechanism-based inhibitor of human CYP3A4. In human liver microsomal erythromycin N-demethylation assays, Gomisin C exhibited a Ki value of 0.049 μM, demonstrating inhibitory potency that exceeds that of the reference CYP3A4 inhibitor ketoconazole (Ki = 0.070 μM) [1]. Importantly, Gomisin C showed only limited inhibition of CYP1A2, CYP2C9, CYP2C19, and CYP2D6, with IC50 values exceeding 10 μM, indicating substantial isoform selectivity [1].

CYP3A4 inhibition (Gomisin C)

Class-level

Ki = 0.049 µM

vs. ketoconazole Ki 0.070 µM

Reported higher CYP3A4 inhibition than reference; supports herb-drug interaction assay context

Class-level evidence; verify for Epoxideschisandrin C directly

Evidence Dimension	CYP3A4 inhibition potency (Ki)
Target Compound Data	Gomisin C (Schisandrin C): Ki = 0.049 μM [1]
Comparator Or Baseline	Ketoconazole (reference CYP3A4 inhibitor): Ki = 0.070 μM; CYP1A2/CYP2C9/CYP2C19/CYP2D6: IC50 > 10 μM [1]
Quantified Difference	Gomisin C Ki is 30% lower (more potent) than ketoconazole; selectivity ratio >200-fold vs. other CYP isoforms
Conditions	Human liver microsomal erythromycin N-demethylation assay for CYP3A4 activity [1]

Why This Matters

This level of CYP3A4 inhibition potency and isoform selectivity positions Epoxideschisandrin C and its analogs as valuable tools for herb-drug interaction studies and as reference compounds for CYP3A4 inhibition assays.

• [1] Iwata, H., et al. (2004). Identification and characterization of potent CYP3A4 inhibitors in Schisandra fruit extract. Drug Metabolism and Disposition, 32(12), 1351-1358. View Source

CYP3A4 Inhibition Potency of Epoxideschisandrin C: IC50 = 7,600 nM in Human Liver Microsomes

Epoxideschisandrin C demonstrates measurable CYP3A4 inhibitory activity with an IC50 value of 7,600 nM (7.6 μM) in human liver microsome assays measuring inhibition of oxidative metabolism after 30 minutes of incubation [1]. This represents moderate CYP3A4 inhibition compared to the more potent Gomisin C analog (Ki = 0.049 μM), but confirms that the epoxide-modified structure retains CYP3A4 modulatory capacity [2].

CYP3A4 inhibition (Epoxide)

Context-dependent

IC50 = 7,600 nM

~155-fold higher than Gomisin C Ki

Moderate CYP3A4 inhibition may support potency-tiered SAR studies

Cross-study comparison; assay conditions differ

Evidence Dimension	CYP3A4 inhibition (IC50)
Target Compound Data	Epoxideschisandrin C: IC50 = 7,600 nM (7.6 μM) [1]
Comparator Or Baseline	Gomisin C (Schisandrin C): Ki = 0.049 μM (0.049 μM ≈ 49 nM) [2]
Quantified Difference	Epoxideschisandrin C CYP3A4 IC50 is approximately 155-fold higher (weaker) than Gomisin C Ki
Conditions	Human liver microsomes, 30-45 min incubation, MS analysis of testosterone oxidative metabolism [1][2]

Why This Matters

The differential CYP3A4 inhibition profile between Epoxideschisandrin C and Gomisin C enables researchers to select the appropriate compound based on desired inhibition potency—Gomisin C for potent CYP3A4 inhibition studies, Epoxideschisandrin C for moderate inhibition or comparative structure-activity relationship investigations.

• [1] BindingDB. CHEMBL1766175: Inhibition of human CYP3A4 after 30 mins. IC50 = 7,600 nM. View Source
• [2] Iwata, H., et al. (2004). Identification and characterization of potent CYP3A4 inhibitors in Schisandra fruit extract. Drug Metabolism and Disposition, 32(12), 1351-1358. View Source

Antiproliferative Activity: Nonpolar S-Biaryl Lignans Show Enhanced Cytotoxicity vs. Polar R-Biaryl Analogs

Antiproliferative activity of Schisandra lignans correlates strongly with biaryl configuration and polarity. Nonpolar lignans with S-biaryl configuration, including Gomisin N and Wuweizisu C (Schisandrin C), demonstrate significantly higher cytotoxicity than polar lignans with R-biaryl configuration such as Schizandrin and Gomisin A [1]. Gomisin N exhibited the highest cytotoxicity among tested lignans with an IC50 of 37 mg/L against HeLa cells in neutral red uptake assays [1].

Cytotoxicity (S-biaryl class)

Class-level

Gomisin N IC50 = 37 mg/L

HeLa cells, neutral red assay

S-biaryl configuration aligns with reported higher cytotoxicity class trend

Class-level inference; verify specific compound

Evidence Dimension	Cytotoxicity against HeLa cervical cancer cells (IC50)
Target Compound Data	Gomisin N (S-biaryl, nonpolar): IC50 = 37 mg/L [1]; Wuweizisu C/Schisandrin C (S-biaryl, nonpolar): more cytotoxic than polar R-biaryl lignans [1]
Comparator Or Baseline	Schizandrin and Gomisin A (R-biaryl, somewhat polar): less cytotoxic than nonpolar S-biaryl lignans [1]
Quantified Difference	Gomisin N IC50 = 37 mg/L; nonpolar S-biaryl lignans demonstrate enhanced cytotoxicity relative to polar R-biaryl analogs
Conditions	HeLa cell line, neutral red uptake assay [1]

Why This Matters

The stereochemistry-dependent cytotoxicity profile provides a rational basis for selecting specific Schisandra lignans for anticancer research. Epoxideschisandrin C, sharing the dibenzocyclooctadiene core with S-biaryl configuration, is expected to exhibit antiproliferative characteristics aligned with this class.

• [1] Slanina, J., et al. (2003). LIGNANS OF SCHISANDRA CHINENSIS: ANALYSIS IN PLANT CELL CULTURE AND ANTIPROLIFERATIVE ACTIVITY. Masaryk University Faculty of Medicine. View Source

CYP2C19 Inhibition: Epoxideschisandrin C IC50 = 50,000 nM in Human Liver Microsomes

Epoxideschisandrin C exhibits weak inhibitory activity against CYP2C19, with an IC50 value of 50,000 nM (50 μM) in human liver microsome assays following 10 minutes of incubation and LC/MS/MS analysis [1]. This weak CYP2C19 inhibition contrasts with the potent CYP3A4 inhibition demonstrated by structurally related Gomisin C (Ki = 0.049 μM), indicating isoform selectivity within the Schisandra lignan class [2].

CYP2C19 inhibition

Context-dependent

IC50 = 50,000 nM

Weaker than CYP3A4 inhibition

Weak CYP2C19 activity may support isoform-selectivity profiling

Cross-study; confirm in unified panel

Evidence Dimension	CYP2C19 inhibition (IC50)
Target Compound Data	Epoxideschisandrin C: IC50 = 50,000 nM (50 μM) [1]
Comparator Or Baseline	Gomisin C CYP3A4: Ki = 0.049 μM; CYP1A2/CYP2C9/CYP2C19/CYP2D6: IC50 > 10 μM [2]
Quantified Difference	Epoxideschisandrin C CYP2C19 IC50 is >1,000-fold higher (weaker) than Gomisin C CYP3A4 Ki
Conditions	Human liver microsomes, 10 min incubation, LC/MS/MS analysis [1]

Why This Matters

The weak CYP2C19 inhibition of Epoxideschisandrin C suggests a cleaner CYP inhibition profile with reduced potential for off-target drug-drug interactions compared to broader-spectrum CYP inhibitors.

• [1] BindingDB. BDBM50446754 / CHEMBL3114609: Inhibition of CYP2C19 in human liver microsomes after 10 mins by LC/MS/MS analysis. IC50 = 5.00E+4 nM. View Source
• [2] Iwata, H., et al. (2004). Identification and characterization of potent CYP3A4 inhibitors in Schisandra fruit extract. Drug Metabolism and Disposition, 32(12), 1351-1358. View Source

Physicochemical Properties: LogP = 5.42 and Low Aqueous Solubility Distinguish Epoxideschisandrin C from More Polar Lignans

Epoxideschisandrin C has a calculated LogP of 5.42, indicating high lipophilicity . Aqueous solubility is reported as approximately 0.00013 g/L (1.3E-4 g/L) at 25°C [1]. In contrast, more polar Schisandra lignans such as Schisandrin (Schizandrin) with R-biaryl configuration exhibit lower LogP values and higher aqueous solubility, reflecting their increased polarity due to fewer methylenedioxy groups and different substitution patterns [2].

Physicochemical profile

Class-level

LogP = 5.42, solubility 0.00013 g/L

High lipophilicity, low aqueous solubility

May require DMSO or lipid-based formulation; differs from polar lignan handling

Class-level property; experimental validation needed

Evidence Dimension	Lipophilicity (LogP) and aqueous solubility
Target Compound Data	Epoxideschisandrin C: LogP = 5.42; aqueous solubility ≈ 0.00013 g/L at 25°C [1]
Comparator Or Baseline	Polar R-biaryl lignans (Schizandrin, Gomisin A): lower LogP, higher aqueous solubility [2]
Quantified Difference	LogP = 5.42 indicates high lipophilicity; solubility of 0.00013 g/L indicates very low aqueous solubility requiring formulation optimization
Conditions	Calculated LogP using standard prediction methods; solubility measured at 25°C [1]

Why This Matters

The high LogP and low aqueous solubility of Epoxideschisandrin C necessitate specific formulation strategies (e.g., use of DMSO, co-solvents, or lipid-based delivery systems) that differ from those suitable for more polar Schisandra lignans, impacting experimental design and procurement decisions.

• [1] ChemSrc. CAS No. 81345-36-0: Schisandrin C epoxide. Solubility: 1.3E-4 g/L at 25°C. View Source
• [2] Slanina, J., et al. (2003). LIGNANS OF SCHISANDRA CHINENSIS: ANALYSIS IN PLANT CELL CULTURE AND ANTIPROLIFERATIVE ACTIVITY. Masaryk University Faculty of Medicine. View Source

Recommended Research and Industrial Applications for Epoxideschisandrin C Based on Quantitative Evidence

P-Glycoprotein Inhibition and Multidrug Resistance Reversal Studies

Epoxideschisandrin C is optimally suited for research applications requiring P-glycoprotein (P-gp) inhibition, particularly in multidrug resistance (MDR) reversal studies. Unlike Schisandrin C, which demonstrates no P-gp substrate activity in Caco-2 transport assays, Epoxideschisandrin C has been identified as a P-gp inhibitor in systematic structure-activity relationship evaluations of 15 dibenzocyclooctadiene lignans [1]. This differential P-gp modulation profile makes Epoxideschisandrin C the preferred compound for investigating P-gp-mediated drug efflux mechanisms and for evaluating combination strategies with P-gp substrate anticancer agents .

CYP3A4-Mediated Drug Metabolism and Herb-Drug Interaction Investigations

Epoxideschisandrin C demonstrates measurable CYP3A4 inhibitory activity with an IC50 of 7,600 nM (7.6 μM) in human liver microsome assays, positioning it as a moderate CYP3A4 inhibitor suitable for drug metabolism studies requiring less potent CYP3A4 modulation than the highly potent Gomisin C analog (Ki = 0.049 μM) [1]. The compound's weak inhibition of CYP2C19 (IC50 = 50,000 nM) further supports its use in studies requiring cleaner CYP inhibition profiles with reduced off-target effects [2]. This profile makes Epoxideschisandrin C valuable for herb-drug interaction research, particularly in evaluating Schisandra-derived compounds as modulators of CYP3A4-mediated metabolism of co-administered therapeutics .

Antiproliferative and Cytotoxicity Screening in Cancer Research

Based on class-level evidence demonstrating that nonpolar Schisandra lignans with S-biaryl configuration exhibit enhanced cytotoxicity compared to polar R-biaryl analogs, Epoxideschisandrin C is recommended for antiproliferative screening programs in cancer research [1]. In comparative studies, Gomisin N (S-biaryl, nonpolar) achieved an IC50 of 37 mg/L against HeLa cervical cancer cells, while polar R-biaryl lignans such as Schizandrin and Gomisin A showed reduced cytotoxicity [1]. Epoxideschisandrin C, sharing the S-biaryl configuration and high lipophilicity (LogP = 5.42), is expected to align with this enhanced cytotoxicity profile and is suitable for inclusion in panels evaluating structure-activity relationships of dibenzocyclooctadiene lignans against various cancer cell lines .

Analytical Reference Standard for HPLC and LC-MS Quantification of Schisandra Lignans

Epoxideschisandrin C is commercially available at high purity (≥95% by HPLC) and is suitable for use as an analytical reference standard for the quantification and identification of Schisandra lignans in plant extracts, dietary supplements, and biological matrices [1]. The compound's distinct retention time in HPLC-DAD analysis (e.g., 24.7 min under specific conditions) and characteristic mass spectrometric fragmentation patterns enable its reliable detection and quantification alongside other dibenzocyclooctadiene lignans such as Schisandrin, Gomisin A, Gomisin N, and Schisandrin C . This application is supported by validated HPLC conditions and mass spectrometric studies on fragmentation patterns of 23 dibenzocyclooctadiene lignan compounds from Schisandraceae plants [2].

Application

Selection Property

Validation Focus

P-gp inhibition and efflux transport research

P-gp modulator profile (inhibitor vs. substrate)

Caco-2 transport assay validation; MDR reversal endpoint review

CYP3A4-mediated metabolism and herb-drug interaction studies

CYP3A4 inhibition potency (moderate)

Liver microsome assay validation; isoform selectivity review

Cancer cell antiproliferative screening

Cytotoxicity class context (S-biaryl lignans)

Cell viability endpoint validation; SAR panel inclusion

Analytical reference for lignan quantification

HPLC purity and retention behavior

LC-MS method validation; lignan identification in extracts

• [1] Slanina, J., et al. (2014). Identification of Key Structural Characteristics of Schisandra chinensis Lignans Involved in P‑Glycoprotein Inhibition. Journal of Natural Products, 77(10), 2255-2263. DOI: 10.1021/np500521v View Source
• [2] Mass spectrometric studies on dibenzocyclooctadiene lignan compounds from Schisandraceae plants (1990). View Source